2,4-dichloro-N-{[2-(phenoxyacetyl)hydrazino]carbothioyl}benzamide
2,4-dichloro-N-{[2-(phenoxyacetyl)hydrazino]carbothioyl}benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1016831
InChI:
InChI=1S/C16H13Cl2N3O3S/c17-10-6-7-12(13(18)8-10)15(23)19-16(25)21-20-14(22)9-24-11-4-2-1-3-5-11/h1-8H,9H2,(H,20,22)(H2,19,21,23,25)
SMILES:
C1=CC=C(C=C1)OCC(=O)NNC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl
Molecular Formula:
C16H13Cl2N3O3S
Molecular Weight:
398.3 g/mol
2,4-dichloro-N-{[2-(phenoxyacetyl)hydrazino]carbothioyl}benzamide
CAS No.:
Cat. No.: VC1016831
Molecular Formula: C16H13Cl2N3O3S
Molecular Weight: 398.3 g/mol
* For research use only. Not for human or veterinary use.
![2,4-dichloro-N-{[2-(phenoxyacetyl)hydrazino]carbothioyl}benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H13Cl2N3O3S |
|---|---|
| Molecular Weight | 398.3 g/mol |
| IUPAC Name | 2,4-dichloro-N-[[(2-phenoxyacetyl)amino]carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C16H13Cl2N3O3S/c17-10-6-7-12(13(18)8-10)15(23)19-16(25)21-20-14(22)9-24-11-4-2-1-3-5-11/h1-8H,9H2,(H,20,22)(H2,19,21,23,25) |
| Standard InChI Key | VGHRUSFPIZAOSY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OCC(=O)NNC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)OCC(=O)NNC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
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